Cas no 1335135-74-4 ((2E)-1-(2,5-Dichlorophenyl)-3-(furan-2-yl)prop-2-en-1-one)

• Product Name: (2E)-1-(2,5-Dichlorophenyl)-3-(furan-2-yl)prop-2-en-1-one
• CAS No: 1335135-74-4
• MF: C₁₃H₈Cl₂O₂
• MW: 267.107421875
• MDL: MFCD21335084
• CID: 4695356
• Update Time: 2025-05-23

(2E)-1-(2,5-Dichlorophenyl)-3-(furan-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-1-(2,5-Dichlorophenyl)-3-(furan-2-yl)prop-2-en-1-one

• MDL： MFCD21335084
• Inchi： 1S/C13H8Cl2O2/c14-9-3-5-12(15)11(8-9)13(16)6-4-10-2-1-7-17-10/h1-8H/b6-4+
• InChI Key： JTBOIGYCGBMJHR-GQCTYLIASA-N
• SMILES： ClC1C=CC(=CC=1C(/C=C/C1=CC=CO1)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 304
• Topological Polar Surface Area: 30.2

Additional information on (2E)-1-(2,5-Dichlorophenyl)-3-(furan-2-yl)prop-2-en-1-one

Compound Introduction: (2E)-1-(2,5-Dichlorophenyl)-3-(furan-2-yl)prop-2-en-1-one (CAS No. 1335135-74-4)

Compound with the chemical name (2E)-1-(2,5-Dichlorophenyl)-3-(furan-2-yl)prop-2-en-1-one and a CAS number of 1335135-74-4 represents a significant molecule in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates both aromatic and heterocyclic components, which are known for their ability to interact with biological targets in complex ways, making it a promising candidate for further investigation.

The core structure of (2E)-1-(2,5-Dichlorophenyl)-3-(furan-2-yl)prop-2-en-1-one consists of an α,β-unsaturated carbonyl group linked to a phenyl ring substituted with two chlorine atoms at the 2 and 5 positions. This phenyl ring is further connected to a furan ring at the 3-position, creating a conjugated system that enhances the molecule's electronic properties. The presence of these functional groups makes the compound a versatile scaffold for drug design, allowing for modifications that can fine-tune its pharmacological profile.

In recent years, there has been growing interest in exploring the pharmacological potential of molecules that combine aromatic and heterocyclic moieties. The combination of these structural elements often results in compounds with enhanced binding affinity and selectivity towards biological targets. For instance, studies have shown that phenyl-furan derivatives can exhibit significant activity against various enzymes and receptors involved in inflammatory pathways, making them attractive candidates for the development of novel anti-inflammatory agents.

The (2E)-1-(2,5-Dichlorophenyl)-3-(furan-2-yl)prop-2-en-1-one molecule has been investigated for its potential role in modulating biological processes related to inflammation and oxidative stress. Preliminary studies suggest that this compound may interfere with key signaling pathways by inhibiting specific enzymes or receptors. For example, its ability to modulate the activity of cyclooxygenase (COX) enzymes has been explored, which are crucial in the production of prostaglandins involved in pain and inflammation.

Moreover, the conjugated system present in this compound may contribute to its ability to interact with biological targets through both hydrophobic and electrostatic interactions. This dual mode of interaction can enhance binding affinity and selectivity, which are critical factors in drug design. The chlorine substituents on the phenyl ring also play a significant role in determining the compound's pharmacokinetic properties by influencing its solubility and metabolic stability.

The synthesis of (2E)-1-(2,5-Dichlorophenyl)-3-(furan-2-yl)prop-2-en-1-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate ketones and aldehydes, followed by functional group transformations such as chlorination and furan ring introduction. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules.

In terms of biological evaluation, (2E)-1-(2,5-Dichlorophenyl)-3-(furan-2-yl)prop-2-en-1-one has been tested in various in vitro assays to assess its potential therapeutic effects. These studies have revealed promising results in several key areas, including anti-inflammatory and antioxidant activities. The compound's ability to inhibit inflammatory mediators has been particularly noteworthy, suggesting its potential as a lead compound for further development into novel therapeutic agents.

The structural features of this molecule also make it an interesting candidate for investigating structure-activity relationships (SAR). By systematically modifying specific functional groups or substituents, researchers can gain insights into how different structural elements contribute to biological activity. This information is invaluable for designing more potent and selective drug candidates.

In conclusion, (2E)-1-(2,5-Dichlorophenyl)-3-(furan-2-yl)prop-2-en-1-one (CAS No. 1335135-74-4) is a structurally unique compound with significant potential in pharmaceutical research. Its combination of aromatic and heterocyclic moieties provides a versatile scaffold for drug design, while its functional groups offer opportunities for modulating biological pathways related to inflammation and oxidative stress. Further investigation into its pharmacological properties is warranted to explore its full therapeutic potential.